Trandolapril Acyl-β-D-glucuronide, 85per cent
Trandolapril Acyl-β-D-glucuronide, 85per cent
Brand Name:
Vulcanchem
CAS No.:
1260617-50-2
VCID:
VC0023943
InChI:
InChI=1S/C30H42N2O11/c1-3-41-28(39)19(14-13-17-9-5-4-6-10-17)31-16(2)26(36)32-20-12-8-7-11-18(20)15-21(32)29(40)43-30-24(35)22(33)23(34)25(42-30)27(37)38/h4-6,9-10,16,18-25,30-31,33-35H,3,7-8,11-15H2,1-2H3,(H,37,38)/t16-,18+,19-,20-,21-,22-,23-,24+,25-,30-/m0/s1
SMILES:
CCOC(=O)C(CCC1=CC=CC=C1)NC(C)C(=O)N2C3CCCCC3CC2C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C30H42N2O11
Molecular Weight:
606.669
Trandolapril Acyl-β-D-glucuronide, 85per cent
CAS No.: 1260617-50-2
Reference Standards
VCID: VC0023943
Molecular Formula: C30H42N2O11
Molecular Weight: 606.669
| CAS No. | 1260617-50-2 |
|---|---|
| Product Name | Trandolapril Acyl-β-D-glucuronide, 85per cent |
| Molecular Formula | C30H42N2O11 |
| Molecular Weight | 606.669 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[(2S,3aR,7aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carbonyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C30H42N2O11/c1-3-41-28(39)19(14-13-17-9-5-4-6-10-17)31-16(2)26(36)32-20-12-8-7-11-18(20)15-21(32)29(40)43-30-24(35)22(33)23(34)25(42-30)27(37)38/h4-6,9-10,16,18-25,30-31,33-35H,3,7-8,11-15H2,1-2H3,(H,37,38)/t16-,18+,19-,20-,21-,22-,23-,24+,25-,30-/m0/s1 |
| Standard InChIKey | XIVXFEAPQLOONX-UCXQGGPXSA-N |
| SMILES | CCOC(=O)C(CCC1=CC=CC=C1)NC(C)C(=O)N2C3CCCCC3CC2C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| PubChem Compound | 71752644 |
| Last Modified | Nov 11 2021 |
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